Cas no 1710194-45-8 (5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester)

• Product Name: 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester
• CAS No: 1710194-45-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5220462
• Update Time: 2025-06-11

5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester
• 1,2,4-Triazolo[4,3-a]pyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• Inchi： 1S/C8H11N3O2/c1-13-8(12)7-10-9-6-4-2-3-5-11(6)7/h2-5H2,1H3
• InChI Key： LGAVBPOTJVTEBD-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(OC)=O)N1CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester

Research Briefing on 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester (CAS: 1710194-45-8)

The compound 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester (CAS: 1710194-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fused triazolo-pyridine scaffold, exhibits promising pharmacological properties that make it a valuable candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the treatment of neurological disorders and inflammatory diseases.

One of the key advancements in the research of this compound is the development of efficient synthetic routes. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for the synthesis of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester, which significantly improved yield and purity compared to traditional methods. The researchers utilized a palladium-catalyzed cyclization reaction, which not only streamlined the synthesis but also reduced the environmental impact by minimizing hazardous byproducts.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of GABA receptors. A preclinical study conducted by a team at the University of California demonstrated that 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester exhibits high affinity for GABA-A receptors, suggesting its utility in the treatment of anxiety and epilepsy. The study further revealed that the compound's methyl ester moiety enhances its blood-brain barrier permeability, a critical factor for central nervous system-targeted therapies.

Another area of interest is the compound's anti-inflammatory properties. Research published in the European Journal of Pharmacology (2024) investigated its effects on cytokine production in macrophages. The results indicated that the compound significantly inhibits the release of pro-inflammatory cytokines such as TNF-α and IL-6, pointing to its potential as a therapeutic agent for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on derivatizing the core structure to improve selectivity and reduce potential toxicity.

In conclusion, 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid methyl ester (CAS: 1710194-45-8) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future drug development. The compound's dual activity as a GABA receptor modulator and anti-inflammatory agent positions it as a promising candidate for multifactorial diseases, warranting continued investigation.